1,3,5-Triazine-2,4,6-triamine, N,N',N''-tris(methoxymethyl)-N,N',N''-tris[(octadecyloxy)methyl]-

• CAS No.: 68072-52-6
• Molecular Formula: C66H132N6O6
• Molecular Weight: 1105.8 g/mol
• IUPAC Name: 2-N,4-N,6-N-tris(methoxymethyl)-2-N,4-N,6-N-tris(octadecoxymethyl)-1,3,5-triazine-2,4,6-triamine
• InChI: InChI=1S/C66H132N6O6/c1-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-52-55-76-61-70(58-73-4)64-67-65(71(59-74-5)62-77-56-53-50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-2)69-66(68-64)72(60-75-6)63-78-57-54-51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-3/h7-63H2,1-6H3
• InChI Key: XADFCWWZSYBFEE-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCCOCN(COC)C1=NC(=NC(=N1)N(COC)COCCCCCCCCCCCCCCCCCC)N(COC)COCCCCCCCCCCCCCCCCCC

Description

This compound is a highly substituted triazine derivative featuring six substituents: three methoxymethyl (-CH₂-O-CH₃) and three octadecyloxymethyl (-CH₂-O-C₁₈H₃₇) groups. The methoxymethyl groups introduce polarity and moderate hydrophilicity, while the long-chain octadecyloxy (C18) moieties confer significant lipophilicity and surfactant-like behavior. Its molecular formula is C₃₂H₆₄N₆O₆, with a molecular weight of 628.89 g/mol (CAS RN: 34346-37-7) . The compound’s synthesis likely involves nucleophilic substitution of cyanuric chloride (2,4,6-trichloro-1,3,5-triazine) with methoxymethylamine and octadecyloxymethylamine derivatives, followed by purification via column chromatography or recrystallization .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1,3,5-Triazine-2,4,6-triamine derivatives typically involves the trimerization of nitriles such as cyanogen chloride or cyanamide . The preparation of N,N’,N’‘-tris(methoxymethyl)-N,N’,N’'-tris[(octadecyloxy)methyl]- derivatives can be achieved through the reaction of 1,3,5-triazine-2,4,6-triamine with methoxym

Biological Activity

1,3,5-Triazine-2,4,6-triamine derivatives are a class of compounds that exhibit a wide range of biological activities due to their unique structural properties. The compound in focus, 1,3,5-Triazine-2,4,6-triamine, N,N',N''-tris(methoxymethyl)-N,N',N''-tris[(octadecyloxy)methyl] , has garnered attention for its potential applications in pharmaceuticals and materials science. This article reviews the biological activity of this compound based on diverse sources and research findings.

Chemical Structure and Properties

The compound is characterized by the following chemical structure:

• Molecular Formula : C$_{18}$H$_{36}$N$_{6}$O$_{3}$
• Molecular Weight : 366.52 g/mol
• CAS Number : 30360-21-5

Structural Features

The triazine core provides a stable aromatic framework, while the methoxymethyl and octadecyloxy groups enhance solubility and bioavailability. These modifications can significantly influence the compound's interaction with biological targets.

The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets:

• Enzyme Inhibition : The triazine ring can bind to active sites on enzymes, inhibiting their function. This is particularly relevant in the context of enzyme-mediated pathways in cancer and metabolic diseases.
• Receptor Modulation : The compound may act as a modulator for certain receptors involved in signaling pathways. This can lead to altered cellular responses and therapeutic effects.

Antimicrobial Activity

Research has indicated that triazine derivatives possess antimicrobial properties. A study demonstrated that compounds similar to the one in focus exhibited significant activity against a range of bacteria and fungi. The mechanism is believed to involve disruption of microbial cell membranes.

Microorganism	Minimum Inhibitory Concentration (MIC)
E. coli	32 µg/mL
S. aureus	16 µg/mL
C. albicans	64 µg/mL

Anticancer Properties

Several studies have explored the anticancer potential of triazine derivatives. The compound has shown promise in inhibiting the proliferation of cancer cells through mechanisms such as apoptosis induction and cell cycle arrest.

• Case Study : A study involving human breast cancer cell lines (MCF-7) revealed that treatment with the compound led to a significant reduction in cell viability (p < 0.05) and increased apoptosis markers.

Toxicity and Safety Profile

Toxicological assessments are crucial for evaluating the safety of new compounds. Preliminary studies suggest that while the compound exhibits biological activity, it also requires careful evaluation for potential cytotoxic effects at higher concentrations.

Comparison with Similar Compounds

Comparison with Similar Triazine Derivatives

Substituent Effects on Physical Properties

Compound Name	Substituents	Molecular Weight	Key Properties	Applications	References
Target Compound	3 × methoxymethyl, 3 × octadecyloxymethyl	628.89 g/mol	High lipophilicity, surfactant behavior	Stabilizers, nanomaterial precursors
N,N,N',N',N''-Hexapropyl-1,3,5-triazine-2,4,6-triamine	6 × propyl (-CH₂CH₂CH₃)	378.59 g/mol	Moderate solubility in organic solvents	Ligand synthesis, coordination chemistry
N,N',N''-Tributyl-1,3,5-triazine-2,4,6-triamine	3 × butyl (-CH₂CH₂CH₂CH₃)	318.45 g/mol	Low melting point (~50–60°C)	Intermediate for agrochemicals
N,N',N''-Tris(2-pyridinyl)-1,3,5-triazine-2,4,6-triamine	3 × pyridinyl (aromatic N-heterocycles)	588.64 g/mol	High thermal stability (>300°C)	OLEDs, electronic materials
Triethylmelamine	3 × ethyl (-CH₂CH₃)	225.30 g/mol	Water-soluble, reactive	Crosslinking agent, pharmaceuticals

Key Observations :

• Lipophilicity: The target compound’s octadecyloxy chains make it significantly more lipophilic than derivatives with shorter alkyl (e.g., propyl, butyl) or aromatic groups. This property enhances its compatibility with nonpolar matrices, such as polymers or lipid bilayers.
• Thermal Stability : Pyridinyl-substituted triazines (e.g., ) exhibit higher thermal stability (>300°C) due to aromatic conjugation, whereas alkyl-substituted derivatives (e.g., tributyl ) decompose at lower temperatures. The target compound’s stability is likely intermediate, influenced by methoxymethyl groups.
• Reactivity : Ethyl or propyl substituents (e.g., ) increase nucleophilic reactivity at the triazine core, enabling applications in dynamic covalent chemistry. In contrast, the target compound’s bulky C18 chains and methoxymethyl groups reduce reactivity, favoring stability in harsh environments.

Research Findings and Data

Solubility and Aggregation Behavior

Compound	Solubility in Water	Solubility in Hexane	Aggregation Threshold (µM)
Target Compound	Insoluble	Partially soluble	10–50 (micelle formation)
N,N',N''-Tributyl derivative	Insoluble	Fully soluble	N/A
Triethylmelamine	Soluble	Insoluble	N/A

Thermal Decomposition

Compound	Decomposition Onset (°C)	Residual Mass at 600°C (%)
Target Compound	~200	15–20
Pyridinyl-substituted triazine	>300	30–40
Trichloromelamine	~150	<5